Cas no 102286-67-9 (Fluorescein β-D-galactopyranoside)

Fluorescein β-D-galactopyranoside structure
102286-67-9 structure
Product Name:Fluorescein β-D-galactopyranoside
CAS No:102286-67-9
MF:C26H22O10
MW:494.446888446808
MDL:MFCD00077347
CID:188240
PubChem ID:128077
Update Time:2025-04-19

Fluorescein β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3'-(b-D-galactopyranosyloxy)-6'-hydroxy-
    • Fluorescein beta-D-galactopyranoside
    • FLUORESCEIN MONO-?D-GALACTOSIDE (FMGAL)
    • 6'-hydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-3'-yl beta-D-galactopyranoside
    • Fluorescein mono-?-D-Galactoside (FMGal)
    • Fluorescein mono-beta-D-galactoside
    • Fluorescein monogalactoside
    • 3'-(beta-D-Galactopyranosyloxy)-6'-hydroxyspiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
    • FMGAL
    • Fluoresceinb-D-galactopyranoside
    • Fluorescein β-D-galactopyranoside
    • Fluoresceinmono--D-Galactoside(FMGal)
    • FLUORESCEIN MONO-B-D-GALACTOPYRANOSIDE
    • Fluorescein mono-β-D-galactopyranoside
    • Fluorescein β-D-galactopyranoside ,98%
    • fluorescein mono-beta-d-galactopyranoside
    • DTXSID20907340
    • 102286-67-9
    • 3'-hydroxy-6'-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyspiro[2-benzofuran-3,9'-xanthene]-1-one
    • 3'-Hydroxy-6'-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
    • W-200665
    • 3'-hydroxy-6'-((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
    • 6'-Hydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-3'-yl hexopyranoside
    • SCHEMBL869219
    • CS-0439897
    • G77871
    • MDL: MFCD00077347
    • Inchi: 1S/C26H22O10/c27-11-20-21(29)22(30)23(31)25(35-20)33-13-6-8-17-19(10-13)34-18-9-12(28)5-7-16(18)26(17)15-4-2-1-3-14(15)24(32)36-26/h1-10,20-23,25,27-31H,11H2/t20-,21+,22+,23-,25-,26?/m1/s1
    • InChI Key: NIPYQLPZPLBOLF-GBLLEDPASA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1C=CC2=C(C=1)OC1C=C(C=CC=1C12C2C=CC=CC=2C(=O)O1)O

Computed Properties

  • Exact Mass: 494.121
  • Monoisotopic Mass: 494.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 3
  • Complexity: 825
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 155A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 813.4°Cat760mmHg
  • Flash Point: 281°C
  • Refractive Index: 1.772
  • Solubility: Insuluble (9.9E-3 g/L) (25 ºC),
  • PSA: 155.14000
  • LogP: 1.13890

Fluorescein β-D-galactopyranoside Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38
  • Safety Term:Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36
  • Storage Condition:−20°C

Fluorescein β-D-galactopyranoside Pricemore >>

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